Cas no 113334-58-0 (2-(3-hydroxyphenyl)-1,3-thiazole-4-carboxylic acid)
113334-58-0 structure
Product Name:2-(3-hydroxyphenyl)-1,3-thiazole-4-carboxylic acid
CAS No:113334-58-0
MF:C10H7NO3S
MW:221.232481241226
CID:2610462
PubChem ID:43140162
Update Time:2025-04-21
2-(3-hydroxyphenyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(3-hydroxyphenyl)-1,3-thiazole-4-carboxylic acid
- 4-Thiazolecarboxylic acid, 2-(3-hydroxyphenyl)-
- 113334-58-0
- DTXSID60655499
- 2-(3-hydroxyphenyl)thiazole-4-carboxylic acid
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- MDL: MFCD11179449
- Inchi: 1S/C10H7NO3S/c12-7-3-1-2-6(4-7)9-11-8(5-15-9)10(13)14/h1-5,12H,(H,13,14)
- InChI Key: PJBROFATYWROMQ-UHFFFAOYSA-N
- SMILES: S1C=C(C(=O)O)N=C1C1C=CC=C(C=1)O
Computed Properties
- Exact Mass: 221.01466426Da
- Monoisotopic Mass: 221.01466426Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 98.7Ų
2-(3-hydroxyphenyl)-1,3-thiazole-4-carboxylic acid Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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